molecular formula C9H13BrN2O2 B6177329 tert-butyl 2-(3-bromo-1H-pyrazol-1-yl)acetate CAS No. 2210266-01-4

tert-butyl 2-(3-bromo-1H-pyrazol-1-yl)acetate

Cat. No. B6177329
CAS RN: 2210266-01-4
M. Wt: 261.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“tert-butyl 2-(3-bromo-1H-pyrazol-1-yl)acetate” is a chemical compound with the CAS Number: 1199773-67-5 . It has a molecular weight of 261.12 . The compound is a white to yellow powder or crystals or liquid .


Synthesis Analysis

The synthesis of compounds similar to “this compound” has been discussed in various studies . For instance, imidazole, a similar heterocyclic compound, was first synthesized by glyoxal and ammonia . Another study discussed the use of 5-amino-pyrazoles as versatile synthetic building blocks in the synthesis of diverse heterocyclic scaffolds .


Molecular Structure Analysis

The InChI Code of the compound is 1S/C9H13BrN2O2/c1-9(2,3)14-8(13)6-12-5-7(10)4-11-12/h4-5H,6H2,1-3H3 . This indicates that the compound contains nine carbon atoms, thirteen hydrogen atoms, one bromine atom, two nitrogen atoms, and two oxygen atoms .


Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, studies have discussed reactions involving similar compounds . For example, one study discussed the production of NO via Griess reaction .


Physical And Chemical Properties Analysis

The compound is a white to yellow powder or crystals or liquid . The compound is stored at room temperature .

Safety and Hazards

The compound has a GHS07 pictogram, with the signal word "Warning" . The hazard statements include H302 . Precautionary statements include P280, P305, P338, and P351 .

Future Directions

The future directions for the study of “tert-butyl 2-(3-bromo-1H-pyrazol-1-yl)acetate” and similar compounds could involve further exploration of their synthesis methods and potential applications. Given the wide range of biological activities exhibited by similar compounds , there may be potential for the development of new drugs or therapeutic agents.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-(3-bromo-1H-pyrazol-1-yl)acetate involves the reaction of tert-butyl acetoacetate with 3-bromo-1H-pyrazole in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl acetoacetate", "3-bromo-1H-pyrazole", "base (e.g. sodium hydride, potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve tert-butyl acetoacetate in a suitable solvent (e.g. ethanol, methanol) and add the base.", "Step 2: Heat the mixture to reflux and stir for a period of time (e.g. 2-4 hours).", "Step 3: Add 3-bromo-1H-pyrazole to the reaction mixture and continue stirring at reflux for an additional period of time (e.g. 4-6 hours).", "Step 4: Allow the reaction mixture to cool and then quench with water.", "Step 5: Extract the product with a suitable organic solvent (e.g. ethyl acetate, dichloromethane).", "Step 6: Purify the product by column chromatography or recrystallization to obtain tert-butyl 2-(3-bromo-1H-pyrazol-1-yl)acetate as a white solid." ] }

CAS RN

2210266-01-4

Molecular Formula

C9H13BrN2O2

Molecular Weight

261.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.